Cas no 1251546-75-4 (N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide
• CAS No: 1251546-75-4
• MF: C₁₈H₂₀BrN₃O₂
• MW: 390.274303436279
• CID: 5995363
• PubChem ID: 49664923
• Update Time: 2025-05-20

N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide
• N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3-yl)acetamide
• N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide
• AKOS024485178
• 1251546-75-4
• F3406-7282

• Inchi： 1S/C18H20BrN3O2/c1-11-9-13(19)7-8-15(11)21-17(23)10-22-12(2)20-16-6-4-3-5-14(16)18(22)24/h7-9H,3-6,10H2,1-2H3,(H,21,23)
• InChI Key： ZSAJNSXWZFYCDG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C)(=O)CN1C(=O)C2=C(N=C1C)CCCC2

Computed Properties

• Exact Mass: 389.074
• Monoisotopic Mass: 389.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide

N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide: A Comprehensive Overview

N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide is a complex organic compound with the CAS number 1251546-75-4. This compound belongs to the class of acetamides and features a quinazoline ring system with several substituents that contribute to its unique chemical properties. The molecule is characterized by a bromine atom at the para position of the phenyl group and a methyl group at the ortho position, which are key structural elements influencing its reactivity and potential applications.

The synthesis of N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamide involves multi-step organic reactions. The quinazoline core is typically formed through condensation reactions between an amine and a ketone or aldehyde. Subsequent functionalization steps introduce the bromine and methyl groups at specific positions on the phenyl ring. The final acetylation step introduces the acetamide group, completing the structure. This compound is often studied for its potential in medicinal chemistry due to its structural similarity to bioactive molecules.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. For instance, hexahydroquinazolinones like this compound have shown promise as kinase inhibitors due to their ability to bind to ATP-binding pockets of protein kinases. The presence of electron-withdrawing groups such as bromine enhances the compound's ability to interact with biological targets. Additionally, the methyl groups at specific positions may influence pharmacokinetic properties such as solubility and bioavailability.

One of the most exciting developments in this area is the exploration of N-(4-bromo-2-methylphenyl)-2-(2-methyl-4-oxo...) as a potential anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival pathways.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Advanced docking studies have revealed that hexahydroquinazolinones can form stable interactions with target proteins through hydrogen bonding and hydrophobic interactions. These insights are critical for optimizing the compound's structure for improved therapeutic efficacy.

Another area of interest is the investigation of this compound's role in neurodegenerative diseases. Recent research suggests that it may possess neuroprotective properties by modulating oxidative stress pathways and reducing inflammation in neuronal cells. These findings open up new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease.

In terms of synthesis optimization, researchers have explored green chemistry approaches to reduce waste and improve efficiency. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality. Such advancements are essential for scaling up production if this compound progresses to clinical trials.

The structural versatility of N-(4-bromo...) also makes it a valuable tool in combinatorial chemistry. By modifying substituents on the phenyl ring or adjusting the quinazoline core, researchers can generate libraries of related compounds for high-throughput screening. This approach has significantly accelerated drug discovery efforts in recent years.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to drive further research into this compound's therapeutic potential. Large-scale clinical trials will be necessary to validate its safety and efficacy in humans. Additionally, efforts are underway to explore its potential as a component in combination therapies to enhance treatment outcomes.

In conclusion, N-(4-bromo...) represents a promising lead compound in contemporary drug discovery research. Its unique structure enables diverse biological activities that make it a valuable asset for addressing unmet medical needs across multiple therapeutic areas.